![molecular formula C10H16Cl2IN3OS B6201154 N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide CAS No. 2703779-20-6](/img/no-structure.png)
N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide
Overview
Description
N-(2-(2,5-dichlorothiophen-3-yl)ethyl)-N-(3-hydroxypropyl)guanidine hydroiodide (N-DCTG) is a small molecule that has become increasingly important in scientific research due to its ability to act as a catalyst in a variety of reactions. N-DCTG has been used in the synthesis of several compounds and has been found to be an effective catalyst for a variety of organic and inorganic reactions. In addition, N-DCTG has been found to have a number of biochemical and physiological effects, as well as potential applications in laboratory experiments.
Mechanism of Action
The mechanism of action of N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide is not yet fully understood, however, it is believed to act as a catalyst for a variety of reactions by acting as a proton acceptor and releasing protons in the process. This allows the reaction to occur more quickly and efficiently.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects, including the inhibition of nitric oxide synthase, the inhibition of cyclooxygenase-2, and the inhibition of prostaglandin synthesis. In addition, this compound has been found to have anti-inflammatory and anti-bacterial properties, and has been found to be an effective inhibitor of the enzyme lipoxygenase.
Advantages and Limitations for Lab Experiments
N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide has several advantages for use in laboratory experiments, including its low cost, its high solubility in a variety of solvents, and its ability to act as a catalyst for a variety of reactions. However, there are also some limitations to its use in laboratory experiments, such as its instability in water and its tendency to react with other compounds.
Future Directions
The potential future directions for N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in laboratory experiments. In addition, further research into the synthesis of this compound and its derivatives could lead to the development of new compounds with improved properties and increased efficacy. Finally, further research into the potential toxicity of this compound and its derivatives could lead to the development of safer compounds for use in laboratory experiments.
Synthesis Methods
N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide can be synthesized using a variety of methods, including the reaction of 2-chloro-5-thiophenecarboxylic acid with guanidine hydrochloride and 3-hydroxypropyl bromide in the presence of a base such as potassium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen, and the product is isolated by precipitation with aqueous hydroiodic acid. The product is then purified by recrystallization from a suitable solvent.
Scientific Research Applications
N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide has been used in a variety of scientific research applications, including the synthesis of organic and inorganic compounds, the catalysis of various reactions, and the study of biochemical and physiological effects. In addition, this compound has been found to be an effective catalyst for the synthesis of several compounds, such as 2-chloro-5-thiophenecarboxylic acid and 3-hydroxypropyl bromide, and has been used in the synthesis of several other compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide' involves the reaction of 2-(2,5-dichlorothiophen-3-yl)ethylamine with 3-chloropropylguanidine hydroiodide in the presence of a base to form the desired product.", "Starting Materials": [ "2-(2,5-dichlorothiophen-3-yl)ethylamine", "3-chloropropylguanidine hydroiodide", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-(2,5-dichlorothiophen-3-yl)ethylamine in a suitable solvent (e.g. ethanol).", "Step 2: Add a stoichiometric amount of 3-chloropropylguanidine hydroiodide to the reaction mixture.", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction mixture to initiate the reaction.", "Step 4: Heat the reaction mixture to a suitable temperature (e.g. 80-100°C) and stir for a suitable time (e.g. 12-24 hours).", "Step 5: Cool the reaction mixture and filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent (e.g. ethanol) and dry under vacuum to obtain the desired product, 'N'-[2-(2,5-dichlorothiophen-3-yl)ethyl]-N-(3-hydroxypropyl)guanidine hydroiodide'." ] } | |
| 2703779-20-6 | |
Molecular Formula |
C10H16Cl2IN3OS |
Molecular Weight |
424.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
